4-({5-Chloro-2-[(2-fluorobenzyl)oxy]benzyl}amino)benzenesulfonamide

• IUPAC Name: 4-[[5-chloro-2-[(2-fluorophenyl)methoxy]phenyl]methylamino]benzenesulfonamide
• InChI: InChI=1S/C20H18ClFN2O3S/c21-16-5-10-20(27-13-14-3-1-2-4-19(14)22)15(11-16)12-24-17-6-8-18(9-7-17)28(23,25)26/h1-11,24H,12-13H2,(H2,23,25,26)
• InChI Key: BFRUNMADSKMALK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Cl)CNC3=CC=C(C=C3)S(=O)(=O)N)F
• Molecular Formula: C20H18ClFN2O3S
• Molecular Weight: 420.9 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C20H18ClFN2O3S. It has an average mass of 420.885 Da and a monoisotopic mass of 420.071075 Da. The structure includes a benzenesulfonamide group, a benzyl group, and a fluorobenzyl group.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

4-({5-Chloro-2-[(2-fluorobenzyl)oxy]benzyl}amino)benzenesulfonamide derivatives have shown potential in photodynamic therapy for cancer treatment. These derivatives, especially zinc phthalocyanine substituted with benzenesulfonamide units, have been studied for their photophysical and photochemical properties. Their ability to generate singlet oxygen and exhibit good fluorescence properties makes them valuable in Type II photosensitization mechanisms, crucial for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal Applications

Compounds containing the this compound structure have demonstrated potent antifungal activities. For instance, a study on novel azetidin-2-ones derivatives revealed significant antifungal efficacy against strains like Aspergillus niger and Aspergillus flavus. These findings suggest potential applications in developing antifungal drugs (Gupta & Halve, 2015).

Antitumor Drug Development

Sulfonamide derivatives, which are structurally related to this compound, have been explored as potential antitumor drugs. A study on sulfonamide derivatives containing 5-fluorouracil and nitrogen mustard showed promising antitumor activity with low toxicity, indicating their potential as effective antitumor agents (Huang, Lin, & Huang, 2001).

Antimicrobial and Anticancer Evaluation

Further research on benzenesulfonamide derivatives has involved assessing their antimicrobial and anticancer activities. For instance, 4-(1-aryl-5-chloro-2-oxo-1,2-dihydro-indol-3-ylideneamino)-N-substituted benzenesulfonamide derivatives showed significant in vitro antimicrobial and anticancer properties, highlighting their potential in developing new therapeutic agents (Kumar et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it.